N-[(2Z)-2-[(3,4-dimethylanilino)methylidene]-5-ethoxy-6-methoxy-3-oxo-1H-inden-1-yl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[(2Z)-2-[(3,4-dimethylanilino)methylidene]-5-ethoxy-6-methoxy-3-oxo-1H-inden-1-yl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C23H23F3N2O4/c1-5-32-19-10-16-15(9-18(19)31-4)20(28-22(30)23(24,25)26)17(21(16)29)11-27-14-7-6-12(2)13(3)8-14/h6-11,20,27H,5H2,1-4H3,(H,28,30)/b17-11-
• InChI Key: YDZUKXFBZWEOBU-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=C(C=C2C(C(=CNC3=CC(=C(C=C3)C)C)C(=O)C2=C1)NC(=O)C(F)(F)F)OC
• Isomeric SMILES: CCOC1=C(C=C2C(/C(=C/NC3=CC(=C(C=C3)C)C)/C(=O)C2=C1)NC(=O)C(F)(F)F)OC
• Molecular Formula: C23H23F3N2O4
• Molecular Weight: 448.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the functional groups present and the connectivity of atoms within the molecule.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, density, and solubility can be predicted based on the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Chemical Reactions

Research on compounds with similar structures, such as dimethylated trifluoroatrolactamide derivatives, indicates a focus on the synthesis and characterization of novel chemical entities with potential biological activities. For instance, the facile synthesis and crystal structure analysis of dimethylated trifluoroatrolactamide derivatives have been explored, showing moderate antifungal activity (Yang et al., 2017). Such studies highlight the importance of structural modifications to impart or enhance biological activities, suggesting that N-[(2Z)-2-[(3,4-dimethylanilino)methylidene]-5-ethoxy-6-methoxy-3-oxo-1H-inden-1-yl]-2,2,2-trifluoroacetamide could be a candidate for similar investigations.

Biological Activities and Applications

The investigation of similar compounds reveals a broad interest in their biological applications, especially as potential therapeutic agents. The synthesis and biological activities of compounds derived from natural products, such as benzodifuranyl derivatives, have shown significant anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020). This implies that structurally complex compounds, including N-[(2Z)-2-[(3,4-dimethylanilino)methylidene]-5-ethoxy-6-methoxy-3-oxo-1H-inden-1-yl]-2,2,2-trifluoroacetamide, may possess unique biological activities worth exploring.

Advanced Materials and Chemical Sensing

Compounds with complex structures and functional groups, such as trifluoroacetamide derivatives, have potential applications in the development of advanced materials and chemical sensors. The oxidative addition reactions and the formation of novel compounds through these reactions (Shainyan et al., 2015) illustrate the versatility of such compounds in synthesizing materials with specific chemical properties. Therefore, N-[(2Z)-2-[(3,4-dimethylanilino)methylidene]-5-ethoxy-6-methoxy-3-oxo-1H-inden-1-yl]-2,2,2-trifluoroacetamide could be investigated for its potential in material science and sensing applications.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the biological target of the drug.